- Preparation of (pyrazol-4-yl)(1H-indol-2-yl)methanone derivatives useful as FGFR kinase inhibitors for the treatment of cancer, World Intellectual Property Organization, , ,
Cas no 93521-65-4 (Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate)
93521-65-4 structure
Product Name:Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate
CAS No:93521-65-4
MF:C9H7N3O4
MW:221.169581651688
MDL:MFCD22683322
CID:1057258
PubChem ID:18550963
Update Time:2024-10-26
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate
- Methyl 5-Nitro-1H-benzimidazole-2-carboxylate
- 2-methoxycarbonyl-5(6)nitrobenzimidazole
- 6-nitro-1H-Benzimidazole-2-carboxylic acid methyl ester
- 2-(Methoxycarbonyl)-5-nitrobenzimidazole
- methyl 6-nitro-1H-benzimidazole-2-carboxylate
- 1H-Benzimidazole-2-carboxylic acid, 5-nitro-, methyl ester
- 7122AJ
- TRA0043780
- SY021944
- AK142271
- BC6249920
- AX8269043
- AB0058762
- ST24048020
- AM20130038
- Methyl5-Nitro-1H-benzimidazole-2-carboxylate
- Methyl-5-nitro-1H-benzimidazole-2-carboxylate
- 1H-Benzimidazole-2-carboxylic acid, 5-nitro-, methyl ester (9CI)
- Methyl 6-nitro-1H-benzimidazole-2-carboxylate (ACI)
- CS-0044454
- SCHEMBL6324064
- METHYL 5-NITRO-1H-1,3-BENZODIAZOLE-2-CARBOXYLATE
- CS-11466
- AKOS022174843
- AC-29376
- DB-359665
- 93521-65-4
- MFCD22683322
- Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate
-
- MDL: MFCD22683322
- Inchi: 1S/C9H7N3O4/c1-16-9(13)8-10-6-3-2-5(12(14)15)4-7(6)11-8/h2-4H,1H3,(H,10,11)
- InChI Key: YXDYHFYQRLFAFN-UHFFFAOYSA-N
- SMILES: O=C(C1NC2C(=CC=C([N+](=O)[O-])C=2)N=1)OC
Computed Properties
- Exact Mass: 221.04400
- Monoisotopic Mass: 221.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- XLogP3: 1.5
Experimental Properties
- Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.29 g/l) (25 º C),
- PSA: 100.80000
- LogP: 1.78090
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DR971-200mg |
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate |
93521-65-4 | 95% | 200mg |
287.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DR971-50mg |
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate |
93521-65-4 | 95% | 50mg |
125.0CNY | 2021-07-15 | |
| TRC | M219923-50mg |
Methyl 5-Nitro-1H-benzo[d]imidazole-2-carboxylate |
93521-65-4 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M219923-100mg |
Methyl 5-Nitro-1H-benzo[d]imidazole-2-carboxylate |
93521-65-4 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | M219923-500mg |
Methyl 5-Nitro-1H-benzo[d]imidazole-2-carboxylate |
93521-65-4 | 500mg |
$ 135.00 | 2022-06-02 | ||
| Chemenu | CM160821-10g |
Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate |
93521-65-4 | 95% | 10g |
$445 | 2021-06-17 | |
| abcr | AB449930-1 g |
Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate; . |
93521-65-4 | 1g |
€116.30 | 2023-07-18 | ||
| abcr | AB449930-5 g |
Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate; . |
93521-65-4 | 5g |
€199.00 | 2023-07-18 | ||
| Chemenu | CM160821-1g |
Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate |
93521-65-4 | 95%+ | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | D692828-1g |
Methyl 5-Nitro-1H-benzimidazole-2-carboxylate |
93521-65-4 | >97% | 1g |
$135 | 2023-09-03 |
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium carbonate ; 4 h, reflux
1.2 Reagents: Sodium bicarbonate ; 4 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Sodium bicarbonate ; 4 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Raw materials
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Preparation Products
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
93521-65-4 (Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate) Related Products
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